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Compound of Interest

Compound Name: 6-Bromo-2-methyinicotinaldehyde

Cat. No.: B1529668

An In-depth Technical Guide to 6-Bromo-2-methylnicotinaldehyde: Synthesis, Properties,
and Applications

Abstract

6-Bromo-2-methylnicotinaldehyde (CAS No. 926293-55-2) is a substituted pyridine
derivative that serves as a highly versatile and valuable building block in synthetic and
medicinal chemistry. Its trifunctional nature, featuring a bromine atom amenable to cross-
coupling reactions, a reactive aldehyde for derivatization, and a methyl group on the pyridine
core, provides multiple strategic points for molecular elaboration. This guide offers a
comprehensive technical overview for researchers and drug development professionals,
detailing the compound's properties, proposing a logical synthetic strategy, exploring its vast
applications in drug discovery, outlining its predicted spectroscopic signature, and providing
critical safety and handling protocols based on data from analogous structures.

Chemical Identity and Core Properties

6-Bromo-2-methylnicotinaldehyde is identified by the CAS number 926293-55-2.[1] The core
structure consists of a pyridine ring with a carbaldehyde group at the 3-position
(nicotinaldehyde), a methyl group at the 2-position, and a bromine atom at the 6-position. This
specific arrangement of functional groups makes it a pivotal intermediate for constructing
complex molecular architectures.

Molecular Structure
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Step 1: N-Oxidation

(Z-Bromo-G-methylpyridine N-oxide)

Step 2: Functionalization
(e.g., Nitration/Reduction/Diazotization or
Directed ortho-Metalation)

6-Bromo-2-methylpyridin-3-amine or
(6-Bromo-2-methylpyridin-3-yl)methanol

'

Step 3: Aldehyde Formation
(e.g., Sandmeyer Reaction with formylation agent or Oxidation)

:
( )

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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